Cas no 108657-10-9 (Eupalinolide K)
Eupalinolide K, a sesquiterpene lactones compound from Eupatorium lindleyanum, is a STAT3 inhibitor Eupalinolide K is a Michael response receptor (MRA)
Eupalinolide K structure
Eupalinolide K Properties
Names and Identifiers
-
- (1E,3beta,4E,6alpha,7beta,8beta)-3-hydroxy-8-[(4-hydroxytigloyl)oxy]germacra-1(10),4,11(13)-trieno-12,6-lactone
- (2E)-4-hydroxy-2-methylbut-2-enoic acid (3aR,4R,6E,9S,10E,11aR)-2,3,3a,4,5,8,9,11a-octahydro-9-hydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl ester
- 3beta-hydroxy-8beta-[4'-hydroxytigloyloxy]costunolide
- 3β-hydroxy-8β-[4'-hydroxytigloyloxy]costunolide
- Eupalinolide K
- [3aR-[3aR*,4R*(E),6E,9S*,10E,11aR*]]-4-Hydroxy-2-methyl-2-butenoic acid 2,3,3a,4,5,8,9,11a-octahydro-9-hydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl ester
- [(3As,11aS)-9-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-
- CID 102004412
- [(3As,4R,6Z,9R,10Z,11aS)-9-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclode
- FT-0775319
- 108657-10-9
- (9-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl) 4-hydroxy-2-methylbut-2-enoate
- [(3aR,4S,6Z,9S,10E,11aR)-9-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-methylbut-2-enoate
- FS-10321
- AKOS037515096
- +Expand
-
- APOGLVUGPAVNAP-PMVMXPRRSA-N
- 1S/C20H26O6/c1-11-5-6-15(22)13(3)10-17-18(14(4)20(24)26-17)16(9-11)25-19(23)12(2)7-8-21/h5,7,10,15-18,21-22H,4,6,8-9H2,1-3H3/b11-5-,12-7+,13-10-/t15-,16-,17-,18+/m1/s1
- [C@@]12([C@@](OC(/C(=C/CO)/C)=O)([H])CC(C[H])=CC[C@](O)([H])C(C)=C[C@@]1([H])OC(=O)C2=C)[H] |t:14,21,&1:0,1,17,23|
Computed Properties
- 362.172939g/mol
- 0
- 1.3
- 2
- 6
- 4
- 362.172939g/mol
- 362.172939g/mol
- 93.1Ų
- 26
- 684
- 0
- 4
- 0
- 3
- 0
- 1
- 362.4
Experimental Properties
- 1.98190
- 93.06000
- Slightly soluble (5.1 g/l) (25 º C),
- Powder
- 1.21±0.1 g/cm3 (20 ºC 760 Torr),
Eupalinolide K Price
Eupalinolide K Suppliers
CHENG DOU NA KE LI Biotechnology Co., Ltd.
Audited Supplier
(CAS:108657-10-9)
GUAN JING
19138982515
3149516455@qq.com
NAN JING PU YI Biotechnology Co., Ltd.
Audited Supplier
(CAS:108657-10-9)
LIU JING LI
13851506462
927565933@qq.com
CHENG DOU ZHU MU Technology Co., Ltd.
Audited Supplier
(CAS:108657-10-9)
YANG XUE ER
13980723364
2916345763@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:108657-10-9)
TANG SI LEI
15026964105
2881489226@qq.com
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
(CAS:108657-10-9)
JIN SHENG J e r e m y
18162756256
1197063825@qq.com
http://eng.biocuiyuan.com
Eupalinolide K Related Literature
-
Matthew D. Ward,Haw-Tyng Huang,Li Zhu,Arani Biswas,Dmitry Popov,Timothy A. Strobel Phys. Chem. Chem. Phys., 2018,20, 7282-7294
-
Poulomi Majumdar,Xiaolin Yuan,Shengfu Li,Boris Le Guennic,Jie Ma,Caishun Zhang,Jianzhang Zhao J. Mater. Chem. B, 2014,2, 2838-2854
-
Guo-Jin Cao Nanoscale, 2016,8, 19769-19778
-
Biao Sun,Sai Luo,Long Huang,Shan Su,Chunfeng Meng,Aihua Yuan,Hui Zhang RSC Adv., 2019,9, 35887-35894
-
Christopher R. McNeill Energy Environ. Sci., 2012,5, 5653-5667
-
Robert S. Blake,Saleh A. Ouheda,Corey J. Evans,Paul S. Monks Analyst, 2016,141, 6564-6570
-
Yue Li,Peng Chen,Zhi-Chao Chen,Wei Du,Qin Ouyang Org. Chem. Front., 2021,8, 5418-5423
-
Yongqian Xu,Andrey Malkovskiy,Qiuming Wang,Yi Pang Org. Biomol. Chem., 2011,9, 2878-2884
108657-10-9 (Eupalinolide K) Related Products
- 51-77-4(3,7-Dimethylocta-2,6-dien-1-yl 5,9,13-trimethyltetradeca-4,8,12-trienoate)
- 51-98-9(norethindrone acetate)
- 56-47-3(Deoxycorticosterone acetate)
- 50-04-4(Cortisone acetate)
- 50-03-3(Hydrocortisone acetate)
- 57-85-2(Testosterone propionate)
- 58-20-8(Testosterone Cypionate)
- 52-01-7(Spironolactone)
- 62-90-8(Nandrolone phenpropionate)
- 52-21-1(prednisolone acetate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:108657-10-9)Eupalinolide K
99%
50mg
943.0
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:108657-10-9)Eupalinolide K
>98%
5mg,10mg ,20mg ,50mg ,100mg,or customized
price inquiry